Cas no 667913-60-2 (N-{4,5-dimethyl-3-(piperidin-1-yl)methylthiophen-2-yl}-4-fluorobenzamide)

• Product Name: N-{4,5-dimethyl-3-(piperidin-1-yl)methylthiophen-2-yl}-4-fluorobenzamide
• CAS No: 667913-60-2
• MF: C₁₉H₂₃FN₂OS
• MW: 346.462126970291
• CID: 6418613
• PubChem ID: 1281740
• Update Time: 2025-08-02

N-{4,5-dimethyl-3-(piperidin-1-yl)methylthiophen-2-yl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4,5-dimethyl-3-(piperidin-1-yl)methylthiophen-2-yl}-4-fluorobenzamide
• N-(4,5-dimethyl-3-(piperidin-1-ylmethyl)thiophen-2-yl)-4-fluorobenzamide
• VU0607242-1
• AKOS000812821
• N-{4,5-dimethyl-3-[(piperidin-1-yl)methyl]thiophen-2-yl}-4-fluorobenzamide
• N-[4,5-dimethyl-3-(piperidin-1-ylmethyl)thiophen-2-yl]-4-fluorobenzamide
• 667913-60-2
• F3249-0186
• Z275023472

• Inchi： 1S/C19H23FN2OS/c1-13-14(2)24-19(17(13)12-22-10-4-3-5-11-22)21-18(23)15-6-8-16(20)9-7-15/h6-9H,3-5,10-12H2,1-2H3,(H,21,23)
• InChI Key： RWVMYXUITQEMPO-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(=C1NC(C1C=CC(=CC=1)F)=O)CN1CCCCC1

Computed Properties

• Exact Mass: 346.15151270g/mol
• Monoisotopic Mass: 346.15151270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 60.6Ų

Additional information on N-{4,5-dimethyl-3-(piperidin-1-yl)methylthiophen-2-yl}-4-fluorobenzamide

N-{4,5-Dimethyl-3-(Piperidin-1-yl)Methylthiophen-2-yl}-4-Fluorobenzamide: A Comprehensive Overview

The compound with CAS No 667913-60-2, known as N-{4,5-dimethyl-3-(piperidin-1-yl)methylthiophen-2-yl}-4-fluorobenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring, a piperidine group, and a benzamide moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

Chemical Structure and Synthesis

The molecular structure of N-{4,5-dimethyl-3-(piperidin-1-yl)methylthiophen-2-yl}-4-fluorobenzamide is defined by its thiophene ring, which serves as the central framework. The thiophene ring is substituted with two methyl groups at positions 4 and 5, and a piperidine-methyl group at position 3. The benzamide group is attached to the thiophene ring via an amide bond. This arrangement creates a molecule with significant structural diversity and potential for bioactivity.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the amide bond while maintaining stereochemical integrity.

Pharmacological Activity and Applications

Research into the pharmacological properties of N-{4,5-dimethyl-3-(piperidin-1-yl)methylthiophen-2-yl}-4-fluorobenzamide has revealed promising results in several therapeutic areas. Studies conducted in vitro have demonstrated its potential as an anti-tumor agent. Specifically, the compound has shown selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation.

In addition to its anti-tumor properties, this compound has also been investigated for its neuroprotective effects. Preclinical studies suggest that it may protect against oxidative stress-induced neuronal damage, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The piperidine group within the molecule is believed to play a crucial role in modulating these effects.

Recent research has also explored the antibacterial activity of N-{4,5-dimethyl-3-(piperidin-1-y...